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Compound of Interest

Methyl 3-
Compound Name: (Aminomethyl)cyclobutanecarboxy
late Hydrochloride
Cat. No.: B1530837
\ v

An In-depth Technical Guide to the Safe Handling of Methyl 3-
(aminomethyl)cyclobutanecarboxylate hydrochloride

Introduction: A Modern Building Block in Medicinal
Chemistry

Methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride is a key chemical
intermediate valued by researchers in drug discovery and development. Its constrained
cyclobutane core and reactive primary amine and ester functionalities make it an attractive
scaffold for synthesizing novel small molecules with potential therapeutic applications. As with
any reactive chemical, a thorough understanding of its hazard profile and the implementation of
rigorous safety protocols are not merely procedural formalities; they are foundational to
ensuring the integrity of research and, most importantly, the safety of laboratory personnel.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It is
designed to provide Senior Application Scientists, researchers, and drug development
professionals with a deeper, mechanistic understanding of the potential hazards associated
with this compound. By explaining the causality behind safety protocols, we aim to foster a
proactive safety culture grounded in scientific principles.
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Compound Identification and Physicochemical
Properties

A precise understanding of a compound's identity is the first step in any safety assessment.
The properties of Methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride dictate its
behavior under laboratory conditions and inform the necessary handling and storage
requirements.

Property Value Source
cis-Methyl 3-
Chemical Name (aminomethyl)cyclobutanecarb  [1]

oxylate hydrochloride

methyl (1s,3s)-3-
Synonym(s) (aminomethyl)cyclobutane-1-

carboxylate hydrochloride

CAS Number 2231664-22-3 [1]
Molecular Formula C7H14CINO2 [1]
Molecular Weight 179.64 g/mol [1]
Physical Form White to Yellow Solid

Recommended Storage Sealed in dry, 2-8°C [1]

GHS Hazard Profile and Risk Analysis

The Globally Harmonized System (GHS) provides a universal framework for chemical hazard
communication. This compound presents moderate acute hazards that demand strict
adherence to safety protocols. The primary risks are associated with irritation to the skin, eyes,
and respiratory tract, as well as potential harm if ingested.[1][2][3]
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GHS Classification

Pictogram alt text

Signal Word Warning

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[2][3][4] H319: Causes serious eye
Hazard Statements o ]

irritation.[2][3][4] H335: May cause respiratory

irritation.[2][3][4]

P261, P264, P270, P271, P280, P302+P352,

Precautionary Statements
P304+P340, P305+P351+P338, P405, P501

Expert Analysis: The observed irritant properties are mechanistically consistent with the
compound's structure as an amine hydrochloride salt. In the presence of moisture (e.g., on
skin, in the eyes, or mucous membranes of the respiratory tract), the compound can exhibit
mild acidity and reactivity, leading to irritation. The fine, dusty nature of the solid form increases
the risk of inadvertent inhalation, making respiratory protection a critical control measure.
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Hazard Recognition & Initial Action

Receive / Locate
Chemical Container

Read Manufacturer's Label:
Identify GHS Pictogram & Signal Word

Recognize 'Warning'
& Irritant Pictogram (GHSO07)

Consult SDS for
Specific Hazard Statements
(H315, H319, H335)

‘

Decision: Proceed with
Mandatory Engineering Controls
& PPE

Click to download full resolution via product page
Caption: Initial workflow for hazard identification.

Standard Operating Protocol for Safe Handling

Adherence to a self-validating protocol is essential. The following steps integrate GHS
precautionary statements into a practical workflow designed to minimize exposure.

3.1. Engineering Controls: The First Line of Defense

» Causality: Due to its classification as a respiratory irritant (H335), all manipulations of the
solid compound that could generate dust (e.g., weighing, transferring) must be performed
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within a certified chemical fume hood.[2][3][4] The negative pressure environment ensures
that any airborne particles are contained and exhausted, protecting the user.

e Protocol:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Conduct all work at least 6 inches inside the hood.

o An emergency eyewash station and safety shower must be accessible in the immediate
vicinity.[5][6]

3.2. Personal Protective Equipment (PPE): The Essential Barrier

o Causality: PPE is selected to provide a direct barrier against the specific hazards of skin
irritation (H315) and serious eye irritation (H319).[2][4]

e Protocol:

o Eye Protection: Wear chemical safety goggles with side shields that conform to OSHA 29
CFR 1910.133 or European Standard EN166.[7]

o Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for tears
or holes before each use.[5][6]

o Body Protection: A standard laboratory coat must be worn and fully fastened.

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even
if gloves were worn.[5][8]
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Safe Handling Workflow
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l
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'
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'
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'

Transfer Solution Using
Appropriate Glassware

'

Decontaminate Surfaces
and Glassware

'

Remove PPE and
Wash Hands Thoroughly
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Caption: Step-by-step safe handling protocol.

Emergency Response Protocols

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1530837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Rapid and correct response to an exposure or spill is critical. The following procedures should

be posted in the laboratory and reviewed by all personnel working with the compound.

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[8][9] Seek

immediate medical attention.

Take off immediately all contaminated clothing.

) Rinse skin with plenty of water and soap for at
Skin Contact _ _ _

least 15 minutes.[8][10] Seek medical attention

if irritation persists.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[8] If the

Inhalation ] ] ] o o
person is not breathing, give artificial respiration.
If symptoms persist, call a physician.
Wash out mouth with water. Do NOT induce
) vomiting.[6][9] Never give anything by mouth to
Ingestion

an unconscious person. Call a physician or

poison control center immediately.

4.1. Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the immediate area.
Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
dry sand). Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.

Clean: Wipe the spill area with a damp cloth, and decontaminate the surface.
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» Dispose: Dispose of the container and cleaning materials as hazardous waste in accordance
with local, state, and federal regulations.[8][11]

Emergency Response Decision Tree

Major Spill:
Evacuate & Call
Emergency Response

. . . Assess Spill Size Minor Minor Spill:
sl AccidentaliSpil (Minor / Major) Follow Lab Cleanup Protocol

Administer Specific

Identify Route - 5 Seek Medical
Personal Exposure . , First-Aid g
( (Skin, Eyes, Inhalation) (See Table) Attention

Major

Incident Occurs Exposure or Spill?

Click to download full resolution via product page

Caption: Decision tree for emergency incidents.

Storage and Disposal

o Storage: To maintain its chemical integrity and prevent potential hazards, the compound
must be stored in a tightly closed container in a cool, dry, and well-ventilated area.[5][7][8]
The recommended storage temperature is between 2-8°C.[1] Store away from incompatible
materials such as strong oxidizing agents.

o Disposal: Unused material and its container must be disposed of as hazardous waste. All
disposal practices must comply with institutional policies and all applicable local and national
regulations. Do not allow the product to enter drains or waterways.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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